Cas no 92945-27-2 (Ethyl 5-Propyl-1H-pyrazole-3-carboxylate)

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate structure

92945-27-2 structure

Product Name:Ethyl 5-Propyl-1H-pyrazole-3-carboxylate

CAS No:92945-27-2

MF:C₉H₁₄N₂O₂

MW:182.219662189484

MDL:MFCD08700607

CID:61591

PubChem ID:7365260

Update Time:2024-10-26

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-propyl-1H-pyrazole-5-carboxylate
- 3-n-Propylpyrazole-5-carboxylic acid ethyl ester
- Ethyl 5-n-propyl-1H-pyrazole-3-carboxylate
- Ethyl 3-n-propylpyrazole-5-carboxylate
- Ethyl 5-propyl-1H-pyrazole-3-carboxylate
- ETHYL 5-PROPYLPYRAZOLE-3-CARBOXYLATE
- 1H-Pyrazole-3-carboxylic acid, 5-propyl-, ethyl ester
- 5-Propyl-2H-pyrazole-3-carboxylic acid ethyl ester
- ethyl 3-propylpyrazole-5-carboxylate
- 5-propyl-1H-pyrazole-3-carboxylic acid ethyl ester
- PubChem22736
- 3-Propyl
- 3-n-Propylpyrazol-5-carboxylic acid ethyl ester
- Ethyl 3-propyl-1H-5-pyrazole carboxylate
- ALBB-013317
- 92945-27-2
- SCHEMBL1359
- MFCD08700607
- Ethyl5-Propylpyrazole-3-carboxylate
- MB02232
- SUALHSUMUQQLJP-UHFFFAOYSA-N
- Ethyl 3-Propyl-1H-pyrazole-5-carboxylate; Ethyl 3-n-Propylpyrazole-5-carboxylate; Ethyl 5-n-Propyl-1H-pyrazole-3-carboxylate;
- AKOS000135923
- s10518
- MFCD02093950
- AS-15765
- CS-W017103
- AKOS006229760
- SY019799
- EN300-7389973
- AC-4744
- DTXSID40428567
- Ethyl 5-Propyl-1H-pyrazole-3-carboxylate
- MDL： MFCD08700607
- Inchi： 1S/C9H14N2O2/c1-3-5-7-6-8(11-10-7)9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11)
- InChI Key： SUALHSUMUQQLJP-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(CCC)NN=1)OCC
- BRN： 7634535

Computed Properties

Exact Mass: 182.10600
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2

Experimental Properties

Color/Form: Not determined
Density: 1.106
Melting Point: 48-50°C
Boiling Point: 331.1℃ at 760 mmHg
Flash Point: 331.1 °C at 760 mmHg
PSA: 54.98000
LogP: 1.53890
Solubility: Not determined

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： S22-S24/25
HazardClass：IRRITANT
Storage Condition：Store at room temperature

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BB062-1g	Ethyl 5-Propyl-1H-pyrazole-3-carboxylate	92945-27-2	98%	1g	281.0CNY	2021-07-10
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Apollo Scientific	OR318012-1g	Ethyl 3-propyl-1H-pyrazole-5-carboxylate	92945-27-2	98%	1g	£25.00	2025-03-21
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Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Production Method

Production Method 1

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine sulfate (1:?) , Sodium hydroxide , Hydrazine hydrate (1:1) Solvents: Water ; 2 h, pH 7, 60 °C

Reference

: Synthesis of 1H-3-n-propyl-pyrazole-5-carboxylic acid ethyl ester

Xu, Bao-cai; Zhou, Zhi-ming; Yu, Hai, Beijing Gongshang Daxue Xuebao, 2002, 20(4), 11-13

Production Method 2

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium methoxide ; 2 °C; 0 °C; 5 °C → 0 °C; 0 °C → 40 °C; 30 min, < 0 °C; 0 °C → 5 °C; 10 min, 5 °C; 5 °C → 40 °C; 30 min, < 0 °C; 0 °C → 5 °C; 10 min, 5 °C; 5 °C → 55 °C; 2 h, 55 °C; 55 °C → 10 °C
1.2 Solvents: Ethyl acetate ; 20 min, 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 15 min, pH 1.8 - 2, 10 °C
1.4 Catalysts: p-Toluenesulfonic acid ; 5 °C → 10 °C
1.5 Reagents: Hydrazine hydrate (1:1) ; 1 h, 10 - 25 °C; 45 min, 25 °C; 25 °C → 5 °C
1.6 Reagents: Sodium hydroxide Solvents: Water ; pH 7.2

Reference

: Preparation of pyrazolopyrimidinones for the treatment of impotence

, India, , ,

Production Method 3

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid , 2-Methoxyethanol ; 10 min, rt; 3.5 h, 105 °C

Reference

: Preparation of deuterated 3-(dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-propoxybenzenesulfonamides as phosphodiesterase PDE5 inhibitors.

, United States, , ,

Production Method 4

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Trifluoroacetic acid , 2-Methoxyethanol ; overnight, rt → 100 °C

Reference

: Preparation of novel polycyclic compounds as dual inhibitors of phosphodiesterases and histone deacetylases

, World Intellectual Property Organization, , ,

Production Method 5

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid , 2-Methoxyethanol ; overnight, rt → 100 °C

Reference

: Novel hydroxamic acid compounds as dual inhibitors of phosphodiesterases and histone deacetylases

, World Intellectual Property Organization, , ,

Production Method 6

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 2 h, rt
1.2 Reagents: Acetic acid , Hydrazine

Reference

: Synthesis of 4-amino-1-methyl-3-n-propylpyrazole-5-carboxamide

Shen, Zhi-qin, Hecheng Huaxue, 2002, 10(3), 257-259

Production Method 7

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol
1.2 Reagents: Acetic acid , Hydrazine ; 8 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Novel process for synthesizing 4-amino-1-methyl-3-propylpyrazolyl-5-formamide

Qin, Shao-qing, Jingxi Yu Zhuanyong Huaxuepin, 2004, 12(5), 12-13

Production Method 8

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Acetic acid

Reference

: Synthesis of 4-amino-1-methyl-3-propylpyrazole-5-carboxamide

Shen, Jing; You, Cong-Chao; Wu, Song, Zhongguo Yiyao Gongye Zazhi, 2000, 31(9), 419-420

Production Method 9

942040-13-3

92945-27-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 45 min, -78 °C; 15 min, 20 °C
1.2 -78 °C; 16 h, -78 °C → 20 °C
1.3 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 8 h, reflux; reflux → 20 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water ; 15 min, 207 °C

Reference

: Synthesis of pyrazole-3-carboxylates and pyrazole-1,5-dicarboxylates by one-pot cyclization of hydrazone dianions with diethyl oxalate

Dang, Tung T.; Dang, Tuan T.; Fischer, Christine; Goerls, Helmar; Langer, Peter, Tetrahedron, 2008, 64(9), 2207-2215

Production Method 10

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Ethanol

Reference

: Preparation of N-benzylpyrrole, -pyrazole, and - triazole derivatives as angiotensin II antagonists and as antihypertensives

, European Patent Organization, , ,

Production Method 11

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ; 0 °C; 8 h, 0 °C → reflux; cooled

Reference

: Pyrazolo[4,3-d]pyrimidine derivative as highly selective and long-acting PDE5 modulators and their preparation

, United States, , ,

Production Method 12

92945-27-2

Reaction Conditions

1.1 Catalysts: Diethylamine Solvents: Dimethyl sulfoxide ; 24 h, rt

Reference

: Highly Regioselective Organocatalyzed Synthesis of Pyrazoles from Diazoacetates and Carbonyl Compounds

Wang, Lei; Huang, Jiayao; Gong, Xiaojie; Wang, Jian, Chemistry - A European Journal, 2013, 19(23), 7555-7560

Production Method 13

92945-27-2

Reaction Conditions

1.1 Catalysts: Pyrrolidine Solvents: Dimethyl sulfoxide ; 12 h, rt

Reference

: Method for synthesizing 3,4,5-trisubstituted pyrazole-like compound

, China, , ,

Production Method 14

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrazine hydrate (1:1) Solvents: 2-Methoxyethanol ; 10 min, rt; 3.5 h, 105 °C

Reference

: 3-(Dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-propoxybenzenesulfonamide derivatives as phosphodiesterase inhibitors

, United States, , ,

Production Method 15

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium ethoxide ; 2.5 h, rt; rt → 60 °C; 1 h, 60 °C
1.2 Reagents: Acetic acid , Hydrazine

Reference

: Synthesis of 1-methyl-3-n-propylpyrazole-5-carboxylic acid

Shen, Zhiqin, Huaxue Shijie, 2002, 43(4), 208-210

Production Method 16

92945-27-2

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid

Reference

: Improved process for the synthesis of 1-methyl-4-nitro-3-propylpyrazole-5-carboxamide

Huang, Haihong; Zhang, Xiang; Zhang, Manyun; Huang, Daofei, Zhongguo Yiyao Gongye Zazhi, 2001, 32(7), 319-320

Production Method 17

36983-31-0

92945-27-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ; 8 h, 0 °C → reflux

Reference

: Pyrazole Derivatives as Partial Agonists for the Nicotinic Acid Receptor

van Herk, T.; Brussee, J.; van den Nieuwendijk, A. M. C. H.; van der Klein, P. A. M.; Ijzerman, A. P.; et al, Journal of Medicinal Chemistry, 2003, 46(18), 3945-3951

Production Method 18

92945-27-2

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrazine hydrate (1:1)
1.2 Reagents: Sodium carbonate

Reference

: Process for synthesizing ethyl 5-propylpyrazole-3-carboxylate

, China, , ,

Production Method 19

942040-13-3

92945-27-2

Reaction Conditions

Reference

: One-pot synthesis of pyrazole-5-carboxylates by cyclization of hydrazone 1,4-dianions with diethyl oxalate

Dang, Tuan Thanh; Dang, Tung Thanh; Langer, Peter, Tetrahedron Letters, 2007, 48(20), 3591-3593

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Raw materials

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Preparation Products

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate (92945-27-2)

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Cas no 92945-27-2 (Ethyl 5-Propyl-1H-pyrazole-3-carboxylate)

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Security Information

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Pricemore >>

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Production Method 18

Production Method 19

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Raw materials

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Preparation Products

Ethyl 5-Propyl-1H-pyrazole-3-carboxylate Related Literature

Related Categories

92945-27-2 (Ethyl 5-Propyl-1H-pyrazole-3-carboxylate) Related Products